Cas no 16426-83-8 (2-(5-Methoxy-2-methyl-1-nicotinoyl-1H-indol-3-yl)acetic acid)

• Product name: 2-(5-Methoxy-2-methyl-1-nicotinoyl-1H-indol-3-yl)acetic acid
• CAS No: 16426-83-8
• MF: C₁₈H₁₆N₂O₄
• MW: 324.330644607544
• CID: 153932
• PubChem ID: 65627

2-(5-Methoxy-2-methyl-1-nicotinoyl-1H-indol-3-yl)acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-(5-Methoxy-2-methyl-1-nicotinoyl-1H-indol-3-yl)acetic acid
• 1H-Indole-3-aceticacid, 5-methoxy-2-methyl-1-(3-pyridinylcarbonyl)-
• 2-[5-methoxy-2-methyl-1-(pyridine-3-carbonyl)indol-3-yl]acetic acid
• (5-methoxy-2-methyl-1-nicotinoyl-indol-3-yl)-acetic acid
• <1-Nicotinoyl-2-methyl-5-methoxy-indolyl-(3)>-essigsaeure
• 5-Methoxy-2-methyl-1-nicotinoyl-indol-3-yl-essigsaeure
• Niometacin
• Niometacin [INN]
• Niometacina
• Niometacina [Spanish]
• Niometacine
• Niometacine [French]
• Niometacine [INN-French]
• Niometacinum
• Niometacinum [Latin]
• Niometacinum [INN-Latin]
• 2-(5-Methoxy-2-methyl-1-nicotinoyl-1H-indol-3-yl)aceticacid
• NS00025369
• UNII-6EYW73T7SG
• EINECS 240-479-5
• DTXSID70167735
• SCHEMBL2010371
• 5-Methoxy-2-methyl-1-nicotinoylindole-3-acetic acid
• Niometacina [INN-Spanish]
• Q27264770
• 16426-83-8
• CHEMBL2105208
• 2-[5-methoxy-2-methyl-1-(pyridine-3-carbonyl)-1H-indol-3-yl]acetic acid
• 6EYW73T7SG

• Inchi： InChI=1S/C18H16N2O4/c1-11-14(9-17(21)22)15-8-13(24-2)5-6-16(15)20(11)18(23)12-4-3-7-19-10-12/h3-8,10H,9H2,1-2H3,(H,21,22)
• InChI Key： DDQOEXWUZHRSOZ-UHFFFAOYSA-N
• SMILES： COC1=CC=C2C(C(CC(O)=O)=C(C)N2C(=O)C2C=CC=NC=2)=C1

Computed Properties

• Exact Mass: 324.11100
• Monoisotopic Mass: 324.111
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 24
• Rotatable Bond Count: 4
• Complexity: 484
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 81.4A^2

Experimental Properties

• Density: 1.3
• Boiling Point: 485.3°Cat760mmHg
• Flash Point: 247.3°C
• Refractive Index: 1.628
• PSA: 81.42000
• LogP: 2.66890

2-(5-Methoxy-2-methyl-1-nicotinoyl-1H-indol-3-yl)acetic acid Security Information

2-(5-Methoxy-2-methyl-1-nicotinoyl-1H-indol-3-yl)acetic acid Customs Data

• HS CODE：2933990090
• Customs Data：

  China Customs Code:

  2933990090

  Overview:

  2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

  Declaration elements:

  Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

  Summary:

  2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%